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Compound of Interest

Compound Name: 1-Chloroundecane

Cat. No.: B1583068 Get Quote

For researchers, scientists, and drug development professionals, 1-chloroundecane is a

versatile alkyl halide intermediate with significant applications in organic synthesis. This guide

provides a comprehensive overview of its properties, key applications, and a comparative

analysis with its alternatives, supported by experimental data and detailed protocols.

Physicochemical Properties of 1-Chloroundecane
and Alternatives
1-Chloroundecane, a colorless to light yellow liquid, is a long-chain alkyl chloride. Its physical

and chemical properties are crucial for its application in various synthetic procedures. A

comparison with its bromo- and iodo-analogs highlights the differences in reactivity, which is a

key consideration for its use as a chemical intermediate.
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Property 1-Chloroundecane 1-Bromoundecane 1-Iodoundecane

Molecular Formula C₁₁H₂₃Cl C₁₁H₂₃Br C₁₁H₂₃I

Molecular Weight 190.76 g/mol 235.21 g/mol 282.21 g/mol

CAS Number 2473-03-2 693-67-4 4282-44-4

Appearance
Colorless to light

yellow clear liquid[1]
Colorless liquid

Colorless to yellow

liquid

Boiling Point 242 °C
137-138 °C at 18

mmHg

155-157 °C at 15

mmHg

Melting Point -16.9 °C -9 °C -4 °C

Density 0.87 g/cm³ 1.054 g/mL at 25 °C 1.23 g/cm³

Reactivity Good Better Best

Synthesis of 1-Chloroundecane
The most common laboratory-scale synthesis of 1-chloroundecane involves the reaction of 1-

undecanol with a chlorinating agent. Thionyl chloride (SOCl₂) is a widely used reagent for this

conversion due to the clean reaction byproducts (SO₂ and HCl as gases).

Experimental Protocol: Synthesis of 1-Chloroundecane
from 1-Undecanol using Thionyl Chloride
This protocol is adapted from the synthesis of other primary alkyl chlorides.

Materials:

1-Undecanol

Thionyl chloride (SOCl₂)

Pyridine (optional, as a catalyst and acid scavenger)

Anhydrous diethyl ether (or another suitable solvent)
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Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve 1-

undecanol in anhydrous diethyl ether.

Cool the solution in an ice bath.

Slowly add thionyl chloride dropwise to the cooled solution with stirring. The molar ratio of 1-

undecanol to thionyl chloride is typically 1:1.1 to 1:1.5.

After the addition is complete, the reaction mixture is stirred at room temperature for several

hours or gently refluxed to ensure the reaction goes to completion. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, the excess thionyl chloride and solvent are removed under

reduced pressure.

The crude product is then washed with a saturated sodium bicarbonate solution to neutralize

any remaining acid, followed by washing with water.

The organic layer is dried over anhydrous magnesium sulfate, and the 1-chloroundecane is

purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583068#literature-review-of-1-chloroundecane-
applications-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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